![molecular formula C24H21ClFN5O B2539705 (4-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone CAS No. 899952-65-9](/img/structure/B2539705.png)
(4-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C24H21ClFN5O and its molecular weight is 449.91. The purity is usually 95%.
BenchChem offers high-quality (4-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interaction and Pharmacophore Models
One study focused on the molecular interaction of a related antagonist with the CB1 cannabinoid receptor, utilizing the AM1 molecular orbital method for conformational analysis. This research developed unified pharmacophore models for CB1 receptor ligands, contributing to understanding the molecular basis of antagonist activity and potentially guiding the design of new therapeutic agents (Shim et al., 2002).
Structural Analysis and Disorder Treatment
Another study presented the synthesis and structural analysis of isomorphous structures related to the compound, illustrating the chlorine-methyl exchange rule. This work highlighted the importance of addressing structural disorder to improve the quality of structural descriptions, which is crucial for the development of pharmaceuticals and materials with precise molecular configurations (Rajni Swamy et al., 2013).
Antimicrobial Activity
Research on synthesizing and evaluating antimicrobial activity demonstrated that derivatives of the compound showed promising results against various bacterial strains. This suggests potential applications in developing new antimicrobial agents to combat resistant bacterial infections (Kumar et al., 2012).
Antiviral and Antitumor Activities
Further studies explored the synthesis of novel pyrimidinyl pyrazole derivatives, including the evaluation of their cytotoxic activity against tumor cell lines and antiviral activities. Such research indicates the compound's potential role in the development of new therapeutics for cancer and viral infections (Naito et al., 2005).
Neuropharmacology and Pain Management
The compound has also been investigated for its potential in neuropharmacology and pain management. Studies on analogs with high efficacy at 5-HT1A receptors showed long-term analgesia in rodent models of chronic nociceptive and neuropathic pain, suggesting its utility in developing new pain management therapies (Colpaert et al., 2004).
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various cellular targets.
Mode of Action
It is known that similar compounds interact with their targets, leading to changes in cellular processes . The compound’s interaction with its targets could lead to alterations in cell signaling, gene expression, or other cellular functions.
Biochemical Pathways
Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may affect a variety of biochemical pathways, leading to diverse downstream effects.
Pharmacokinetics
A similar compound has been reported to display excellent biochemical and cellular potency, microsomal stability, and oral bioavailability , suggesting that this compound may also possess favorable pharmacokinetic properties.
Result of Action
Given the diverse biological activities of similar compounds , this compound may induce a variety of molecular and cellular effects, depending on the specific targets and pathways it affects.
properties
IUPAC Name |
(4-chloro-3-methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21ClFN5O/c1-16-21-22(25)18(15-27-23(21)31(28-16)17-7-3-2-4-8-17)24(32)30-13-11-29(12-14-30)20-10-6-5-9-19(20)26/h2-10,15H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXCUGBWASZZVCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=NC=C(C(=C12)Cl)C(=O)N3CCN(CC3)C4=CC=CC=C4F)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21ClFN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.